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Compound of Interest

Compound Name: CM121

Cat. No.: B12415435

For laboratory personnel engaged in drug development and scientific research, the proper
management and disposal of chemical compounds are paramount to ensuring a safe and
compliant work environment. This document provides essential safety and logistical information
for the handling and disposal of CM121, identified as the research compound CMS121.

Compound Identification:

Initial searches for "CM121" suggest a likely reference to CMS121, a quinolone derivative
under investigation for its potential therapeutic effects in age-related diseases, including
Alzheimer's.[1][2][3][4] The chemical name for CMS121 is 4-[4-(cyclopentyloxy)-2-
quinolinyl]-1,2-benzenediol.[1]

Safety and Hazard Information:

According to the Safety Data Sheet (SDS) for CMS121, the substance is not classified as
hazardous according to the Globally Harmonized System (GHS). However, as a standard
practice for all research chemicals, appropriate personal protective equipment (PPE), including
laboratory coats, gloves, and safety glasses, should be worn during handling.

Quantitative Hazard Data

The following table summarizes the hazard ratings for CMS121.
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Hazard Classification Rating System

Health 0 NFPA/HMIS
Flammability 0 NFPA/HMIS
Reactivity 0 NFPA/HMIS

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System.
A rating of O indicates a minimal hazard.

Experimental Protocols: Disposal Procedures

Even though CMS121 is not classified as a hazardous substance, it is prudent to follow
standard laboratory procedures for chemical waste disposal to ensure safety and
environmental protection. Do not dispose of CMS121 down the drain or in the regular trash.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid waste contaminated with CMS121, including unused compound,
contaminated personal protective equipment (e.g., gloves, weighing paper), and any
absorbent materials used for spills, in a designated, leak-proof, and clearly labeled waste
container.

o The container label should include:

The words "Non-Hazardous Chemical Waste"

The full chemical name: 4-[4-(cyclopentyloxy)-2-quinolinyl]-1,2-benzenediol

The CAS Number: 1353224-53-9

The primary hazard (if any, in this case, "None")

The date of accumulation.

e Liquid Waste (Solutions):

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o If CMS121 is in a solvent, collect the waste in a designated, sealed, and compatible waste
container.

o The container must be labeled with the full chemical name of all constituents, including the
solvent(s), and their approximate concentrations.

o Do not mix incompatible waste streams.
2. Storage of Chemical Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Ensure the storage area is clearly marked for chemical waste.
3. Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or equivalent
department to arrange for the pickup and disposal of the chemical waste.

e Provide the EHS office with a complete and accurate description of the waste, including the
information from the container label.

e Follow all institutional and local regulations for hazardous and non-hazardous chemical
waste disposal.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of CMS121.
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Caption: Logical workflow for the proper disposal of CM121 (CMS121).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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